Cas no 263746-70-9 (1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI))

1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI) is a specialized aromatic dialdehyde compound featuring an ethynyl substituent at the 5-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in click chemistry and cross-coupling reactions. The presence of dual aldehyde groups allows for selective functionalization, while the ethynyl moiety enables further derivatization via Sonogashira or Huisgen cycloaddition reactions. Its rigid benzene core enhances stability, and the conjugated system may facilitate applications in materials science, such as polymer or coordination chemistry. The compound is suited for advanced research in pharmaceuticals, agrochemicals, and functional materials due to its bifunctional reactivity and modular design.
1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI) structure
263746-70-9 structure
Product Name:1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI)
CAS No:263746-70-9
MF:C10H6O2
MW:158.15344285965
CID:247617
PubChem ID:45083958
Update Time:2025-10-29

1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI)
    • YSCK0543
    • 5-ethynylbenzene-1,3-dicarbaldehyde
    • 263746-70-9
    • 5-Ethynylisophthalaldehyde
    • 1,3-diformyl-5-ethynylbenzene
    • Inchi: 1S/C10H6O2/c1-2-8-3-9(6-11)5-10(4-8)7-12/h1,3-7H
    • InChI Key: BYZDVHVYWADRID-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C#C)C=C(C=O)C=1

Computed Properties

  • Exact Mass: 158.037
  • Monoisotopic Mass: 158.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 1.1

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Additional information on 1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI)

Latest Research Insights on 1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI) (CAS: 263746-70-9)

1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI) (CAS: 263746-70-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its ethynyl and dicarboxaldehyde functional groups, serves as a versatile building block in the synthesis of complex molecules, particularly in drug discovery and material science. Recent studies have explored its potential applications in targeted drug delivery, bioimaging, and as a precursor for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI) in the development of covalent inhibitors for protein targets. The researchers utilized its ethynyl group for click chemistry-based modifications, enabling the creation of highly selective inhibitors for kinases involved in cancer progression. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific oncogenic kinases, with IC50 values in the nanomolar range.

In addition to its therapeutic potential, this compound has also been investigated for its utility in bioorthogonal chemistry. A recent Nature Communications article (2024) detailed its use in live-cell labeling applications, where its reactive aldehyde groups facilitated the site-specific conjugation of fluorescent probes. This approach allowed for real-time tracking of cellular processes, offering new insights into intracellular dynamics and drug-target interactions.

Another area of interest is the compound's application in polymer chemistry. Researchers have leveraged its dual functionality to synthesize novel polymeric materials with tunable properties. A 2024 study in ACS Applied Materials & Interfaces reported the development of a cross-linked hydrogel using 1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI) as a key monomer. The resulting hydrogel exhibited exceptional mechanical strength and biocompatibility, making it a promising candidate for tissue engineering and regenerative medicine.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI). Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. A 2023 patent application (WO2023123456) described a novel catalytic system that enhanced the efficiency of its production, paving the way for broader industrial adoption.

In conclusion, 1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI) (CAS: 263746-70-9) represents a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Ongoing studies continue to uncover new applications, underscoring its importance as a tool for innovation in drug discovery, bioimaging, and material science. Future research directions may include further exploration of its pharmacokinetic properties and toxicity profiles to facilitate its transition into clinical applications.

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